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Compound of Interest

Compound Name:
1-Methyl-1H-imidazole-2-

carbonitrile

Cat. No.: B1311410 Get Quote

Technical Guide: 1-Methyl-1H-imidazole-2-
carbonitrile
CAS Number: 45515-45-5

For research use only. Not intended for diagnostic or therapeutic use.

This technical guide provides a comprehensive overview of 1-Methyl-1H-imidazole-2-
carbonitrile, including its chemical properties, a proposed synthesis pathway, and safety

information. Due to the limited availability of published experimental data for this specific

compound, this guide also includes detailed information on its key precursor, 1-

methylimidazole, to support researchers in its synthesis and handling.

Chemical Properties and Data
1-Methyl-1H-imidazole-2-carbonitrile is a specialty chemical used as an intermediate in

organic synthesis, particularly for the development of pharmaceuticals and dyes.[1] It is a white

to yellowish crystalline solid.[1]

Table 1: Physicochemical Properties of 1-Methyl-1H-imidazole-2-carbonitrile
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Property Value Reference

CAS Number 45515-45-5 [1]

Molecular Formula C₅H₅N₃ [1]

Molecular Weight 107.11 g/mol [1]

Appearance White to yellowish solid crystal [1]

Boiling Point 65-70 °C @ 0.4 Torr [1]

Density 1.12 ± 0.1 g/cm³ [1]

Flash Point 96.2 ± 22.6 °C [1]

Refractive Index 1.579 [1]

Storage Temperature 2-8 °C [1]

Synthesis and Experimental Protocols
A general synthesis strategy involves the methylation of imidazole to form 1-methylimidazole,

followed by a cyanation step to introduce the nitrile group at the C2 position.[1]

Synthesis of 1-Methylimidazole (Precursor)
1-methylimidazole is a commercially available colorless liquid that serves as the key precursor.

It can be synthesized in the laboratory via the acid-catalyzed methylation of imidazole with

methanol or by the Radziszewski reaction.

Experimental Protocol: Alkylation of Imidazole

A common laboratory-scale synthesis involves the deprotonation of imidazole followed by

methylation.

Deprotonation: Imidazole is treated with a strong base, such as sodium hydride, in an

anhydrous solvent like THF to form the sodium salt.

Methylation: A methylating agent, such as methyl iodide or dimethyl sulfate, is added to the

solution of the imidazole salt.
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Work-up and Purification: The reaction is quenched, and the product is extracted and purified

by distillation.

Below is a logical workflow for the synthesis of the 1-methylimidazole precursor.

Imidazole

Deprotonation

Base (e.g., NaH)
in Anhydrous Solvent (e.g., THF)

Imidazole Sodium Salt

Methylation

Methylating Agent
(e.g., Methyl Iodide)

Crude 1-Methylimidazole

Purification
(Distillation)

1-Methylimidazole

Click to download full resolution via product page

Caption: Synthesis workflow for 1-methylimidazole precursor.
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Proposed Synthesis of 1-Methyl-1H-imidazole-2-
carbonitrile
The direct cyanation of 1-methylimidazole at the C2 position is a challenging transformation.

While a general "cyanide reaction" is mentioned in some sources, specific and reliable

protocols are not readily available in the published literature.[1] Studies on the reaction of N-

alkyl imidazoles with cyanogen bromide indicate that this leads to bromination at the C2

position rather than cyanation.[2]

Therefore, a multi-step approach may be required, potentially involving the introduction of a

leaving group at the C2 position followed by nucleophilic substitution with a cyanide salt.

Hypothetical Experimental Protocol:

Activation of C2 Position: 1-methylimidazole could be treated with a strong base (e.g., n-

butyllithium) at low temperature to deprotonate the C2 position, forming a highly reactive

lithiated intermediate.

Cyanation: An electrophilic cyanating agent, such as tosyl cyanide or N-cyanobenzotriazole,

would then be added to the reaction mixture to introduce the nitrile group.[3]

Quenching and Purification: The reaction would be carefully quenched, followed by an

aqueous work-up, extraction with an organic solvent, and purification of the crude product,

likely via column chromatography or distillation under reduced pressure.

The following diagram illustrates this proposed, hypothetical workflow.
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Caption: Hypothetical workflow for the synthesis of the target compound.

Spectroscopic and Analytical Data
Verified spectroscopic data for 1-Methyl-1H-imidazole-2-carbonitrile is not widely available.

For characterization purposes, researchers should expect signals consistent with the proposed

structure. Below are the known spectroscopic data for the precursor, 1-methylimidazole.
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Table 2: Spectroscopic Data for 1-Methylimidazole (Precursor)

Data Type Key Features

¹H NMR
Signals for the methyl group and three imidazole

ring protons.[4]

¹³C NMR
Signals for the methyl carbon and three

imidazole ring carbons.[4]

FT-IR (neat)
Characteristic peaks for C-H and C-N stretching

and ring vibrations.[5]

Mass Spec (EI)
Molecular ion (M⁺) at m/z = 82, with

characteristic fragmentation patterns.[6]

Biological Activity
There is no specific information in the available literature regarding the biological activity or

implication in signaling pathways for 1-Methyl-1H-imidazole-2-carbonitrile. The broader class

of imidazole-containing compounds is known to exhibit a wide range of biological activities, and

as such, this molecule may be of interest for screening in various biological assays.

Safety and Handling
Specific GHS/CLP safety data for 1-Methyl-1H-imidazole-2-carbonitrile is not established. It

should be handled with care as an organic compound that may be irritating to the eyes, skin,

and respiratory system.[1] The safety data for the precursor, 1-methylimidazole, and the

isomeric 1-Methyl-1H-imidazole-5-carbonitrile provide a useful reference for handling

procedures.

Table 3: GHS Hazard Information for Related Compounds
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Compound GHS Pictograms Signal Word Hazard Statements

1-Methylimidazole GHS05, GHS07 Danger

H302: Harmful if

swallowed. H311:

Toxic in contact with

skin. H314: Causes

severe skin burns and

eye damage.[7][8]

1-Methyl-1H-

imidazole-5-

carbonitrile

GHS07 Warning

H302: Harmful if

swallowed. H312:

Harmful in contact

with skin. H332:

Harmful if inhaled.[9]

Handling Recommendations:

Use in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid inhalation of dust or vapors.

Keep away from heat, sparks, and open flames.[1]

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice.

If swallowed, rinse mouth and do not induce vomiting; seek immediate medical attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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